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Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577

An Objective Evaluation of Physicochemical Properties for Industrial and Research Applications

This guide presents a statistical and comparative analysis of 4-Ethyl-2,4-dimethylheptane, a
branched alkane of the undecane (C11H24) family. Given that alkanes like 4-Ethyl-2,4-
dimethylheptane are generally of interest for their physical properties rather than biological
activity, this document focuses on comparing its key physicochemical characteristics against its
structural isomers.[1] Such properties are critical for applications in areas like fuel additives,
industrial solvents, and as reference materials in analytical chemistry.[2][3]

The structural variations among isomers, specifically the degree of branching, significantly
influence intermolecular van der Waals forces.[1][2] Increased branching typically leads to
lower boiling points compared to straight-chain alkanes.[1] This guide provides quantitative
data, detailed experimental protocols for property measurement, and a logical workflow for
comparative analysis to aid researchers and professionals in selecting appropriate compounds
for their specific needs.

Data Presentation: Physicochemical Properties of
Undecane Isomers

The following table summarizes key experimental data for 4-Ethyl-2,4-dimethylheptane and a
selection of its alternative isomers. All compounds share the molecular formula C11H24.[1][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b14556577?utm_src=pdf-interest
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.webqc.org/compound.php?compound=Undecane
https://www.smolecule.com/products/s16075863
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.webqc.org/compound.php?compound=Undecane
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_4-dimethylheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Molecular . ]
. Boiling Point .
Isomer Name CAS Number Weight ( g/mol °C) Density (g/mL)
)
n-Undecane
. ) 1120-21-4 156.31 196.0 0.740[5]
(Linear Chain)
4-Ethyl-2,4-
_ 61868-25-5 156.31 178.9 0.755[6][7]
dimethylheptane
2-Methyldecane 6975-98-0 156.31 189.3 0.737[1]
3-Methyldecane 13151-34-3 156.31 188.1 - 189.1 0.742[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable experimental results.
Below are standard protocols for determining the key physical properties listed in the table.

1. Boiling Point Determination (Distillation Method)

« Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.
o Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.
e Procedure:

The alkane sample (approx. 25 mL) is placed in the distillation flask with a few boiling

[¢]

chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the flask leading to the condenser.

o The sample is heated gently.

o The temperature is recorded when the liquid begins to boil and a steady stream of
distillate is collected in the receiving flask. This temperature is the boiling point.
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o Atmospheric pressure is recorded, and the boiling point is corrected to standard pressure
if necessary.

2. Density Measurement (Pycnometer Method)
o Objective: To accurately determine the mass per unit volume of the liquid alkane.[1]

o Apparatus: A pycnometer (a glass flask with a precise, known volume), analytical balance,
and a constant-temperature water bath.

e Procedure:

[e]

The empty pycnometer is cleaned, dried, and weighed accurately.

o The pycnometer is filled with the alkane sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped off.

o The filled pycnometer is placed in a constant-temperature water bath (e.g., 20°C) until it
reaches thermal equilibrium.

o The pycnometer is removed, dried, and weighed again.[1]
o The mass of the alkane is found by subtracting the mass of the empty pycnometer.

o The density is calculated by dividing the mass of the alkane by the known volume of the
pycnometer.[1]

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of processes in a comparative study of alkane

isomers.
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Phase 1: Compound Selection & Preparation
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Phase 3: Data Analysis & Comparison

Tabulate Quantitative Data

i
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i

Generate Comparison Guide
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Caption: Workflow for Comparative Analysis of Alkane Isomers.
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The following diagram illustrates a decision-making process based on the analyzed properties.

Define Application Requirement

Is a low boiling point
(<190°C) required?

Is high density Consider Linear Isomer:
(>0.75 g/mL) preferred? n-Undecane

No

Select Branched Isomer: Further Analysis Needed
4-Ethyl-2,4-dimethylheptane (e.g., 2-Methyldecane)

Click to download full resolution via product page

Caption: Decision Tree for Isomer Selection Based on Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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